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Compound of Interest

Compound Name: 5-Aminopentan-1-ol

Cat. No.: B144490

This guide provides essential safety, handling, and disposal procedures for 5-Aminopentan-1-
ol, tailored for research and drug development professionals. Adherence to these protocols is
critical for ensuring laboratory safety and environmental compliance.

Immediate Safety and Hazard Information

5-Aminopentan-1-ol is classified as a hazardous substance that poses significant risks upon
improper handling.[1] It is harmful if swallowed and can cause severe skin burns and serious
eye damage.[1][2][3][4] The substance is corrosive, alkaline, and may be corrosive to metals.[1]
[2] It is crucial to avoid all personal contact, including the inhalation of vapors or dust.[1][2]

Incompatible Materials: To prevent dangerous reactions, avoid contact with strong acids,
oxidizing agents (like nitrates and chlorine bleaches), copper, aluminum, and their alloys.[1]

Personal Protective Equipment (PPE)

When handling 5-Aminopentan-1-ol, wearing appropriate personal protective equipment is
mandatory.

» Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile rubber).
o Eye and Face Protection: Use chemical safety goggles and a face shield.[2][4][5]

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For tasks with
a higher risk of exposure, use chemical-resistant aprons or full-body suits.[2][4][5]
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» Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume
hood.[2][5] If inhalation risks are high, a NIOSH-approved respirator is necessary.

Quantitative Hazard and Identification Data

The following table summarizes key quantitative data for 5-Aminopentan-1-ol.

Property Value Reference
CAS Number 2508-29-4 [31[5]

UN Number UN3259 [11[3]

DOT Hazard Class 8 (Corrosive) [1]

Packing Group 1] [1]

Physical State White solid or colorless liquid [11[3]
Melting Point 34-37 °C [3]

Hazard Statements H302, H314, H290 [2][4]
Signal Word Danger [4]

Spill Management Protocol

Immediate and correct response to a spill is critical to prevent injury and environmental
contamination.

Experimental Protocol for Minor Spill Cleanup:

o Evacuate and Ventilate: Immediately alert others in the area and ensure the space is well-
ventilated.

e Remove Ignition Sources: Extinguish any open flames and turn off equipment that could
create a spark.[1][2]

o Don PPE: Before addressing the spill, put on all required personal protective equipment.
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» Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or
earth) to contain the spill. Do not use combustible materials like paper towels.

o Cleanup: Carefully sweep or scoop up the absorbed material. Use dry clean-up procedures
and avoid generating dust.[1][2]

o Collect Waste: Place the collected waste into a suitable, clearly labeled, and sealable
container for hazardous waste disposal.[1][2]

o Decontaminate: Clean the spill area with a suitable decontamination solution, followed by
soap and water.

o Dispose of Materials: All contaminated cleaning materials must be disposed of as hazardous
waste.

Proper Disposal Plan

5-Aminopentan-1-ol and its containers must be disposed of as hazardous waste in
accordance with all local, state, and federal regulations.[1] Disposal into drains, sewers, or the
general environment is strictly prohibited.[6][7]

Step-by-Step Disposal Procedure:

o Segregation: Keep 5-Aminopentan-1-ol waste separate from other chemical waste streams,
especially incompatible materials, to prevent hazardous reactions.[6]

e Containerization:

o Collect liquid waste in a designated, leak-proof, and corrosion-resistant container (e.g., a
lined metal or plastic drum).[1]

o Ensure the container is clearly and accurately labeled with "Hazardous Waste" and the
chemical name "5-Aminopentan-1-ol".

o Keep the container tightly sealed when not in use.[6]

e Storage:
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o Store the waste container in a designated, cool, dry, and well-ventilated secondary
containment area.[2][6]

o The storage area should be away from direct sunlight, heat sources, and incompatible
chemicals.[6]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to schedule a pickup.[6]

o Provide them with an accurate description and quantity of the waste.
o Empty Container Disposal:

o Empty containers that held 5-Aminopentan-1-ol must also be treated as hazardous
waste.[1]

o These containers should be triple-rinsed with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste.

o After rinsing, puncture or otherwise render the container unusable to prevent re-use before
disposal.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-
Aminopentan-1-ol waste.
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Caption: Workflow for the safe disposal of 5-Aminopentan-1-ol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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